![molecular formula C9H14O B6207772 6,6-dimethylspiro[3.3]heptan-1-one CAS No. 2703781-18-2](/img/no-structure.png)
6,6-dimethylspiro[3.3]heptan-1-one
Description
6,6-dimethylspiro[3.3]heptan-1-one is a chemical compound with the molecular formula C9H14O . It has a molecular weight of 138.21 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for 6,6-dimethylspiro[3.3]heptan-1-one is 1S/C9H14O/c1-8(2)5-9(6-8)3-7(10)4-9/h3-6H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The predicted boiling point of 6,6-dimethylspiro[3.3]heptan-1-one is 190.0±8.0 °C . The predicted density is 1.00±0.1 g/cm3 .Safety and Hazards
The compound has been assigned the GHS07 pictogram, and the signal word is "Warning" . Hazard statements include H227, H315, H319, and H335 . Precautionary statements include P210, P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,6-dimethylspiro[3.3]heptan-1-one involves the condensation of two molecules of acetone followed by a cyclization reaction to form the spirocyclic compound.", "Starting Materials": [ "Acetone", "Sodium ethoxide" ], "Reaction": [ "Step 1: Acetone is treated with sodium ethoxide to form the enolate ion.", "Step 2: The enolate ion of acetone is condensed with another molecule of acetone to form the beta-diketone intermediate.", "Step 3: The beta-diketone intermediate undergoes a cyclization reaction to form the spirocyclic compound, 6,6-dimethylspiro[3.3]heptan-1-one." ] } | |
CAS RN |
2703781-18-2 |
Molecular Formula |
C9H14O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
